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Compound of Interest

Compound Name:

Ethyl 4-

(ethoxycarbonyl)piperidine-1-

acetate

Cat. No.: B158272 Get Quote

In-Depth Technical Guide: Ethyl 4-
(ethoxycarbonyl)piperidine-1-acetate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular structure and

properties of Ethyl 4-(ethoxycarbonyl)piperidine-1-acetate, a compound of interest in

medicinal chemistry and organic synthesis.

Core Molecular Data
Ethyl 4-(ethoxycarbonyl)piperidine-1-acetate is a piperidine derivative featuring both an

ethoxycarbonyl group and an acetate moiety.[1] Its structural characteristics are pivotal to its

reactivity and potential biological applications.

Quantitative Molecular and Physical Data
The fundamental molecular and physical properties of Ethyl 4-(ethoxycarbonyl)piperidine-1-
acetate are summarized in the table below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 4 Tech Support

https://www.benchchem.com/product/b158272?utm_src=pdf-interest
https://www.benchchem.com/product/b158272?utm_src=pdf-body
https://www.benchchem.com/product/b158272?utm_src=pdf-body
https://www.smolecule.com/products/s773652
https://www.benchchem.com/product/b158272?utm_src=pdf-body
https://www.benchchem.com/product/b158272?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b158272?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source(s)

Molecular Formula C₁₂H₂₁NO₄ [1][2][3][4][5][6]

Molecular Weight 243.303 g/mol [1][2][3]

IUPAC Name

ethyl 1-(2-ethoxy-2-

oxoethyl)piperidine-4-

carboxylate

[1][6]

CAS Number 1838-39-7 [1][2][3][4][5][6]

Canonical SMILES
CCOC(=O)CN1CCC(CC1)C(=

O)OCC
[1]

Density 1.057 g/cm³ (at 15 °C) [4]

Boiling Point 101-103 °C [4]

Flash Point 141 °C [4]

Refractive Index 1.466 [2][4]

Molecular Structure Visualization
The two-dimensional chemical structure of Ethyl 4-(ethoxycarbonyl)piperidine-1-acetate is

depicted below, illustrating the arrangement of its constituent atoms and functional groups.

Caption: 2D structure of Ethyl 4-(ethoxycarbonyl)piperidine-1-acetate.

Experimental Protocols
While this document focuses on the molecular properties, it is pertinent to note that Ethyl 4-
(ethoxycarbonyl)piperidine-1-acetate can be analyzed using standard analytical techniques.

For instance, its separation and analysis can be achieved via reverse-phase high-performance

liquid chromatography (HPLC).[3] A typical mobile phase for such an analysis would consist of

acetonitrile, water, and an acid modifier like phosphoric acid or, for mass spectrometry

compatibility, formic acid.[3]

Applications in Research and Development
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Ethyl 4-(ethoxycarbonyl)piperidine-1-acetate serves as a valuable intermediate in the

synthesis of more complex pharmaceutical compounds.[2] The presence of multiple functional

groups, including the piperidine ring, and two ester moieties, provides versatile reaction sites

for further chemical modifications.[1] Researchers have explored its potential in the

development of novel therapeutics, with some studies indicating possible antiproliferative

effects against certain cancer cell lines and interactions with neurotransmitter systems.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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